Cas no 1550987-47-7 (4-(thiophen-3-yl)butane-1,2-diol)

4-(thiophen-3-yl)butane-1,2-diol structure

1550987-47-7 structure

Product Name:4-(thiophen-3-yl)butane-1,2-diol

CAS No:1550987-47-7

MF:C₈H₁₂O₂S

MW:172.244681358337

CID:6153184

PubChem ID:83927736

Update Time:2024-01-12

4-(thiophen-3-yl)butane-1,2-diol Chemical and Physical Properties

Names and Identifiers

- 4-(thiophen-3-yl)butane-1,2-diol
- 1550987-47-7
- EN300-1783176
- Inchi： 1S/C8H12O2S/c9-5-8(10)2-1-7-3-4-11-6-7/h3-4,6,8-10H,1-2,5H2
- InChI Key： KFDWHVOBWPCQHJ-UHFFFAOYSA-N
- SMILES： S1C=CC(=C1)CCC(CO)O

Computed Properties

Exact Mass: 172.05580079g/mol
Monoisotopic Mass: 172.05580079g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 4
Complexity: 108
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 68.7Å²

4-(thiophen-3-yl)butane-1,2-diol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1783176-0.05g	4-(thiophen-3-yl)butane-1,2-diol	1550987-47-7		0.05g	$1129.0	2023-09-19
Enamine	EN300-1783176-0.1g	4-(thiophen-3-yl)butane-1,2-diol	1550987-47-7		0.1g	$1183.0	2023-09-19
Enamine	EN300-1783176-0.25g	4-(thiophen-3-yl)butane-1,2-diol	1550987-47-7		0.25g	$1235.0	2023-09-19
Enamine	EN300-1783176-0.5g	4-(thiophen-3-yl)butane-1,2-diol	1550987-47-7		0.5g	$1289.0	2023-09-19
Enamine	EN300-1783176-1.0g	4-(thiophen-3-yl)butane-1,2-diol	1550987-47-7		1g	$1343.0	2023-06-02
Enamine	EN300-1783176-2.5g	4-(thiophen-3-yl)butane-1,2-diol	1550987-47-7		2.5g	$2631.0	2023-09-19
Enamine	EN300-1783176-5.0g	4-(thiophen-3-yl)butane-1,2-diol	1550987-47-7		5g	$3894.0	2023-06-02
Enamine	EN300-1783176-10.0g	4-(thiophen-3-yl)butane-1,2-diol	1550987-47-7		10g	$5774.0	2023-06-02
Enamine	EN300-1783176-1g	4-(thiophen-3-yl)butane-1,2-diol	1550987-47-7		1g	$1343.0	2023-09-19
Enamine	EN300-1783176-5g	4-(thiophen-3-yl)butane-1,2-diol	1550987-47-7		5g	$3894.0	2023-09-19

4-(thiophen-3-yl)butane-1,2-diol Related Literature

1. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
2. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
3. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
4. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
5. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383

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